Cas no 2138924-36-2 (Tosylacrylamido)butanamide)

• Product Name: Tosylacrylamido)butanamide
• CAS No: 2138924-36-2
• MF: C₂₅H₃₂N₂O₄S
• MW: 456.5976
• CID: 4766908
• PubChem ID: 135300204
• Update Time: 2025-05-21

Tosylacrylamido)butanamide Chemical and Physical Properties

Names and Identifiers

• tosylacrylamido)butanamide
• (S,E)-N-Isopentyl-4-phenyl-2-(3-
• SCHEMBL20467268
• WRR139
• (2S)-2-[(2E)-3-(4-methylbenzenesulfonyl)prop-2-enamido]-N-(3-methylbutyl)-4-phenylbutanamide
• CS-0104354
• (2S)-N-(3-methylbutyl)-2-[[(E)-3-(4-methylphenyl)sulfonylprop-2-enoyl]amino]-4-phenylbutanamide
• (S,E)-N-Isopentyl-4-phenyl-2-(3-tosylacrylamido)butanamide
• 2138924-36-2
• EX-A9451
• DA-78989
• (S,E)-N-Isopentyl-4-phenyl-2-(3- tosylacrylamido)butanamide
• HY-129225
• Tosylacrylamido)butanamide

• Inchi： 1S/C25H32N2O4S/c1-19(2)15-17-26-25(29)23(14-11-21-7-5-4-6-8-21)27-24(28)16-18-32(30,31)22-12-9-20(3)10-13-22/h4-10,12-13,16,18-19,23H,11,14-15,17H2,1-3H3,(H,26,29)(H,27,28)/b18-16+/t23-/m0/s1
• InChI Key： BLEQGDOEDLJWCG-NGIFANIDSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(/C(/[H])=C(\[H])/C(N([H])[C@]([H])(C(N([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)(=O)=O

Computed Properties

• Exact Mass: 456.20827868g/mol
• Monoisotopic Mass: 456.20827868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101

Additional information on Tosylacrylamido)butanamide

Comprehensive Overview of Tosylacrylamido)butanamide (CAS No. 2138924-36-2): Properties, Applications, and Research Insights

Tosylacrylamido)butanamide (CAS No. 2138924-36-2) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a tosyl (p-toluenesulfonyl) group and an acrylamido moiety linked to a butanamide backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibitors and modulating protein-protein interactions. The compound's CAS number 2138924-36-2 serves as a critical identifier in regulatory and safety documentation, ensuring precise communication across scientific and industrial domains.

In recent years, the demand for Tosylacrylamido)butanamide has surged due to its relevance in peptide mimetics and small-molecule therapeutics. A growing trend in AI-driven drug design has further highlighted its utility, as computational models predict its compatibility with various biological targets. Users frequently search for terms like "Tosylacrylamido)butanamide synthesis", "CAS 2138924-36-2 applications", and "acrylamide derivatives in medicine", reflecting its interdisciplinary appeal. The compound's solubility and stability under physiological conditions are also hot topics, especially for formulations requiring prolonged shelf life.

From a synthetic chemistry perspective, Tosylacrylamido)butanamide offers a robust platform for structure-activity relationship (SAR) studies. Its tosyl group acts as a protective or activating agent, while the acrylamido segment enables conjugation with nucleophiles via Michael addition. This reactivity is pivotal for creating bioconjugates used in diagnostics and targeted therapies. Notably, its butanamide chain enhances metabolic stability, a property highly sought after in oral drug development. These attributes align with current industry priorities, such as green chemistry and low-toxicity intermediates.

Beyond pharmaceuticals, Tosylacrylamido)butanamide (CAS No. 2138924-36-2) finds niche applications in material science, particularly in designing smart polymers responsive to environmental stimuli. Researchers investigating self-healing hydrogels or pH-sensitive coatings often explore its crosslinking potential. The compound's compatibility with UV-initiated polymerization further expands its utility in 3D printing resins and adhesive technologies. Such diverse applications underscore its role in bridging chemistry and engineering innovations.

Quality control and analytical characterization of Tosylacrylamido)butanamide rely on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds (>98%) are critical for reproducibility in research, driving searches for "CAS 2138924-36-2 suppliers" and "analytical methods for acrylamide derivatives". Regulatory compliance, including REACH and GMP standards, ensures safe handling without classifying it as hazardous—a key distinction for procurement teams.

Future directions for Tosylacrylamido)butanamide research may focus on sustainable synthesis routes, such as catalytic methods minimizing waste. Its integration with machine learning for molecular optimization could accelerate discoveries, addressing queries like "AI in custom chemical synthesis". As interdisciplinary collaborations grow, this compound exemplifies how tailored molecular architectures drive progress across life sciences and advanced materials.